Copper-catalyzed synthesis of 2,2,2-trifluoroethyl selenoethers and their insecticidal activities†
Organic & Biomolecular Chemistry Pub Date: 2018-11-16 DOI: 10.1039/C8OB02647E
Abstract
A simple and efficient protocol for the copper-catalyzed synthesis of aryl or alkyl 2,2,2-trifluoroethyl selenoethers has been developed. This reaction proceeded smoothly in the presence of CuI/phen as the catalyst, with elemental selenium, 1,1,1-trifluoro-2-iodoethane, and NaBH4 as reagents in DMF with a broad scope of functionalized (hetero)aryl or alkyl halides. Different functional groups were tolerated and moderate to excellent yields of 2,2,2-trifluoroethyl selenoethers were obtained. Some of the synthesized compounds exhibited promising insecticidal activities.
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